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Introduction: Ethylcellulose (EC) is a widely utilized, water-insoluble polymer in the

pharmaceutical industry, primarily for controlled-release coatings of solid dosage forms.[1][2]

However, standalone ethylcellulose films are often brittle due to strong intermolecular hydrogen

bonds, leading to a high glass transition temperature (Tg) of approximately 130-133°C.[3][4][5]

To enhance film flexibility and processability, plasticizers are incorporated.[3] These molecules

interpose themselves between polymer chains, increasing free volume and segmental mobility,

which in turn lowers the Tg and imparts flexibility to the film.[1]

Dibutyl sebacate (DBS), a dibutyl ester of sebacic acid, is a highly effective and compatible

plasticizer for ethylcellulose.[6] It is approved for use in food packaging and medical

applications, making it a suitable choice for pharmaceutical formulations.[6][7] The addition of

DBS to ethylcellulose films significantly modifies their mechanical properties, reducing stiffness

and tensile strength while increasing elongation and toughness.[1][2] The concentration of DBS

is a critical parameter that must be optimized to achieve the desired film characteristics for a

specific application, such as drug release modulation from coated pellets or transdermal

patches.[8] An optimal concentration can create a film that is both strong and flexible; for

instance, studies have shown that a 40% (w/w) concentration of DBS in ethylcellulose films

results in the toughest structure.[1][2][9]

These notes provide detailed protocols for the preparation and characterization of

ethylcellulose films plasticized with dibutyl sebacate.
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Experimental Protocols
Protocol 1: Preparation of Ethylcellulose Films by
Solvent Casting
This protocol details the preparation of free films of ethylcellulose plasticized with varying

concentrations of dibutyl sebacate using the solvent casting method.[1][2]

Materials:

Ethylcellulose (e.g., Ethocel™ 100 cP)[1]

Dibutyl Sebacate (DBS)[1]

Chloroform or Toluene:Ethanol (80:20 w/w) solvent system[1][10]

Glass Petri dish or a flat casting surface

Magnetic stirrer and stir bar

Leveling bubble tube[2]

Desiccator

Procedure:

Solution Preparation:

Prepare a 10% (w/w) solution of ethylcellulose in the chosen solvent system. For example,

dissolve 10 g of ethylcellulose in 90 g of solvent.

Stir the mixture using a magnetic stirrer until the polymer is completely dissolved. This

may take several hours.

Plasticizer Incorporation:

Calculate the required amount of DBS based on the desired weight percentage relative to

the ethylcellulose polymer mass (e.g., 10%, 20%, 30%, 40%, 50% w/w).
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Add the calculated amount of DBS to the ethylcellulose solution.

Continue stirring until a homogenous solution is obtained.

Film Casting:

Ensure the glass Petri dish or casting surface is perfectly leveled using a bubble tube to

achieve uniform film thickness.[2]

Carefully pour a predetermined volume of the polymer-plasticizer solution onto the casting

surface.

Cover the casting surface with a lid or watch glass, leaving a small opening to allow for

slow, delayed solvent evaporation. This prevents the formation of a porous film and

ensures a transparent, homogeneous film.[2]

Drying:

Allow the solvent to evaporate at room temperature in a fume hood for 24-48 hours.

Once the film appears dry, carefully peel it from the casting surface.

Place the film in a desiccator for at least 48 hours to remove any residual solvent.

Storage:

Store the prepared films in a desiccator until further characterization to prevent moisture

absorption.

Protocol 2: Mechanical Property Analysis (Tensile
Testing)
This protocol describes the evaluation of the mechanical properties of the prepared films, such

as tensile strength and percent elongation, following standards like ISO 527-3 or ASTM D882.

[11][12]

Equipment:
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Universal Testing Machine (e.g., Instron, ZwickRoell) equipped with a suitable load cell.[11]

[13]

Film-specific grips (e.g., pneumatic or screw-action grips with rubber faces).[13][14]

Calipers or micrometer for thickness measurement.

Specimen cutter to prepare standardized samples (e.g., dumbbell or rectangular strips).[14]

Procedure:

Specimen Preparation:

Cut the plasticized EC films into standardized rectangular strips (e.g., 10 mm width and

150 mm length) or dumbbell shapes as specified by ISO 527-3.[2][14]

Measure the thickness of each specimen at multiple points along the gauge length and

calculate the average.

Measure the width of each specimen.

Tensile Testing:

Set the initial grip separation on the universal testing machine (e.g., 100 mm).[12]

Mount the film specimen securely in the grips, ensuring it is vertically aligned and not pre-

stressed.[14]

Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the film breaks.

[11]

Record the force (load) and elongation (displacement) data throughout the test.

Data Analysis:

Tensile Strength (MPa): Calculate the maximum stress the film can withstand before

failure using the formula:
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Tensile Strength = Maximum Load / (Initial Cross-sectional Area)

Percent Elongation at Break (%): Calculate the extent to which the film stretches before

breaking:

% Elongation = ((Final Length at Break - Initial Length) / Initial Length) x 100

Young's Modulus (MPa): Determine the stiffness of the film from the initial linear portion of

the stress-strain curve.

Protocol 3: Thermal Analysis for Glass Transition
Temperature (Tg)
This protocol outlines the determination of the glass transition temperature (Tg) of the

plasticized films using Differential Scanning Calorimetry (DSC) or Thermomechanical Analysis

(TMA).[4][10] A lower Tg indicates more effective plasticization.[1]

Equipment:

Differential Scanning Calorimeter (DSC) or Thermomechanical Analyzer (TMA).[4]

Hermetic aluminum pans (for DSC).

Nitrogen gas supply.

Procedure (using DSC):

Sample Preparation:

Accurately weigh 5-10 mg of the film sample into an aluminum DSC pan.

Seal the pan hermetically.

DSC Measurement:

Place the sample pan and an empty reference pan in the DSC cell.

Equilibrate the sample at a low temperature (e.g., -20°C).
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Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere (e.g., 50

mL/min) to a temperature above the expected Tg (e.g., 180°C).[4]

Cool the sample back to the starting temperature.

Perform a second heating scan under the same conditions. The second scan is used to

determine the Tg, as it eliminates the thermal history of the film.

Data Analysis:

The Tg is determined from the second heating curve as the midpoint of the step change in

the heat flow signal.

Data Presentation
The following tables summarize the typical effects of increasing dibutyl sebacate
concentration on the properties of ethylcellulose films.

Table 1: Effect of Dibutyl Sebacate (DBS) Concentration on Mechanical Properties of

Ethylcellulose Films[1][2]

DBS Concentration
(% w/w)

Tensile Strength
(MPa)

Elongation at
Break (%)

Young's Modulus
(MPa)

0 ~33.3 ~2.6 ~771

10 ~27.5 ~10.6 ~651

20 ~21.8 ~18.6 ~531

30 ~16.0 ~26.7 ~411

40 ~10.3 ~34.7 ~292

50 ~4.5 ~42.7 ~172

60 ~1.5 ~50.8 ~52

Note: The values presented are indicative and can vary based on the specific grade of

ethylcellulose, film preparation method, and testing conditions. Data is derived from graphical
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and textual analysis in the cited literature.

Table 2: Effect of Dibutyl Sebacate (DBS) Concentration on Thermal Properties of

Ethylcellulose Films[4][15]

DBS Concentration (%
w/w)

Glass Transition
Temperature (Tg) (°C)

Minimum Film Formation
Temperature (MFT) (°C)

0 130 - 133 > 81

20 Significantly Reduced ~30

25 Reduced Not Specified

40 Further Reduced Not Specified

Note: Quantitative Tg values for each specific concentration are highly dependent on the

analytical method (DSC vs. TMA) and experimental conditions. The general trend is a

consistent decrease in Tg with an increase in DBS concentration.
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Caption: Workflow for preparation and characterization of EC-DBS films.
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Caption: Effect of DBS concentration on ethylcellulose film properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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